![molecular formula C44H88NO7P B1261055 1-hexadecyl-2-[(9Z)-eicosenoyl]-sn-glycero-3-phosphocholine](/img/structure/B1261055.png)
1-hexadecyl-2-[(9Z)-eicosenoyl]-sn-glycero-3-phosphocholine
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Overview
Description
1-hexadecyl-2-[(9Z)-eicosenoyl]-sn-glycero-3-phosphocholine is a phosphatidylcholine O-36:1 in which the alkyl and acyl groups specified at positions 1 and 2 are hexadecyl and (9Z)-eicosenoyl respectively. It is a phosphatidylcholine O-36:1 and a 2-acyl-1-alkyl-sn-glycero-3-phosphocholine. It derives from a gadoleic acid.
Scientific Research Applications
Hypotensive Activity
1-Hexadecyl-2-[(9Z)-eicosenoyl]-sn-glycero-3-phosphocholine has been identified for its potent hypotensive activity. It showed more potent hypotensive effects compared to bradykinin and prostagrandin E2 and I2 in spontaneously hypertensive rats, indicating a significant role in regulating blood pressure (Masugi et al., 1982).
Role in Blood Pressure Regulation
Another study focused on its synthesis and potential applications in studying the role of phospholipases in liposome capture and lysis in vivo, suggesting its importance in biological mechanisms related to blood pressure regulation (Agarwal et al., 1984).
Platelet-Aggregating and Antihypertensive Properties
Its derivatives have been shown to have powerful antihypertensive activity and potent platelet-activating effects. This highlights its potential in cardiovascular research and therapy (Wykle et al., 1980).
Exocrine Secretory Gland Function
This compound has demonstrated significant effects on the secretion of amylase from exocrine secretory glands, suggesting its role in exocrine gland functioning and possibly in metabolic processes (Söling et al., 1984).
Stereospecific Receptor Interaction
It has been found to activate cells through interaction with a stereospecific receptor, indicating its specific molecular mechanisms of action in cellular processes (Wykle et al., 1981).
Source of Platelet-Activating Factor and Arachidonate
It also serves as a source for platelet-activating factor and arachidonate in human polymorphonuclear leukocytes, linking it to inflammatory and immune responses (Chilton et al., 1984).
Chemical Synthesis and Biological Activities
A study described a simple chemical procedure for its synthesis, exploring its biological activities, such as the release of serotonin from rabbit blood platelets (Das & Hajra, 1995).
Micellar Concentration and Biological Activities
Investigations into its critical micellar concentration provided insights into its physical characteristics and potential biological activities (Kramp et al., 1984).
properties
Molecular Formula |
C44H88NO7P |
---|---|
Molecular Weight |
774.1 g/mol |
IUPAC Name |
[(2R)-3-hexadecoxy-2-[(Z)-icos-9-enoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
InChI |
InChI=1S/C44H88NO7P/c1-6-8-10-12-14-16-18-20-22-23-24-25-27-29-31-33-35-37-44(46)52-43(42-51-53(47,48)50-40-38-45(3,4)5)41-49-39-36-34-32-30-28-26-21-19-17-15-13-11-9-7-2/h23-24,43H,6-22,25-42H2,1-5H3/b24-23-/t43-/m1/s1 |
InChI Key |
KDJNGPJWWLDTBH-IJPQMANRSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCC/C=C\CCCCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCC=CCCCCCCCCCC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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